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Compound of Interest

Compound Name: Isobergapten

Cat. No.: B191572 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides immediate, essential safety and logistical

information for handling Isobergapten, a furanocoumarin with potential phototoxic and

photocarcinogenic properties. Adherence to these procedural, step-by-step instructions is

critical for minimizing risk and ensuring operational integrity.

Isobergapten, like other furanocoumarins, can intercalate with DNA and may cause mutations

upon photochemical activation. It is also known to be an inhibitor of insect cytochrome P450.

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals identifies

Isobergapten as a substance that may cause an allergic skin reaction.[1] Therefore, stringent

safety measures are necessary to protect laboratory personnel.

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is crucial when handling Isobergapten. The

following table summarizes the required PPE, categorized by the level of protection needed for

different laboratory procedures.
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PPE Component Specification Purpose

Hand Protection

Double-layered, powder-free

nitrile gloves. Change every

30-60 minutes or immediately

upon contamination.[2]

Prevents skin contact and

potential allergic reactions. The

absence of powder minimizes

the risk of aerosolizing the

compound.

Eye and Face Protection

Safety glasses with side

shields are the minimum

requirement. For splash

hazards, use safety goggles in

combination with a face shield.

[2][3]

Protects eyes and face from

accidental splashes of

solutions containing

Isobergapten.

Body Protection
A disposable, low-permeability

laboratory coat or coverall.[4]

Provides a barrier against

contamination of personal

clothing.

Respiratory Protection

Generally not required when

handling small quantities in a

well-ventilated area or a

chemical fume hood. For

procedures that may generate

dust or aerosols, a NIOSH-

approved respirator is

recommended.

Protects against inhalation of

airborne particles.

Handling and Storage Protocols
Proper handling and storage are vital to prevent accidental exposure and maintain the integrity

of the compound.

Handling:

Conduct all work with Isobergapten in a well-ventilated laboratory or within a certified

chemical fume hood.

Avoid direct contact with skin, eyes, and clothing.
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Prevent the formation of dust and aerosols.

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[4]

Storage:

Store Isobergapten in a tightly sealed, light-resistant container.

Keep in a cool, dry, and well-ventilated area.

Store away from incompatible materials such as strong oxidizing agents.

Spill Management Workflow
Immediate and correct response to a spill is critical to contain the hazard and prevent

exposure.
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Isobergapten Spill Management Workflow

Initial Response

Cleanup Procedure

Final Steps

Evacuate Immediate Area

Alert Colleagues & Supervisor

Assess Spill Size & Risk

Don Appropriate PPE

If safe to proceed

Contain the Spill

Absorb with Inert Material

Collect Contaminated Material

Decontaminate the Area

Dispose of Waste

Report the Incident

Click to download full resolution via product page

Caption: Workflow for responding to an Isobergapten spill.
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Disposal Plan
All waste contaminated with Isobergapten must be treated as hazardous waste and disposed

of in accordance with all applicable federal, state, and local regulations.[5]

Contaminated Materials: Place all disposable PPE, absorbent pads, and other contaminated

materials into a designated, labeled hazardous waste container.

Unused Compound: Unused or expired Isobergapten should be disposed of as hazardous

chemical waste. Do not discard it down the drain or in regular trash.

Waste Containers: Use clearly labeled, sealed containers for all Isobergapten waste.

Emergency Procedures
In the event of an emergency, prompt action is essential.

Eye Contact:

Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids.

Seek immediate medical attention.

Skin Contact:

Immediately wash the affected area with soap and plenty of water for at least 15 minutes.

Remove contaminated clothing and shoes.

Seek medical attention if irritation or other symptoms develop.

Inhalation:

Move the individual to fresh air.

If breathing is difficult, provide oxygen.

Seek immediate medical attention.
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Ingestion:

Do NOT induce vomiting.

If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.

By adhering to these safety protocols, researchers can mitigate the risks associated with

handling Isobergapten and maintain a safe and productive laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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